Cas no 749254-91-9 (2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-)
749254-91-9 structure
Product Name:2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-
CAS No:749254-91-9
MF:C12H13NO
MW:187.237723112106
CID:561428
PubChem ID:121227203
Update Time:2025-04-19
2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-
- 2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-,(4E)-(9CI)
- 749254-91-9
- (E)-4-(4-Methoxybenzylidene)-3,4-dihydro-2H-pyrrole
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- Inchi: 1S/C12H13NO/c1-14-12-4-2-10(3-5-12)8-11-6-7-13-9-11/h2-5,8-9H,6-7H2,1H3/b11-8+
- InChI Key: JSXBJMIAZDKXEN-DHZHZOJOSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C=C1/C=NCC/1
Computed Properties
- Exact Mass: 187.1
- Monoisotopic Mass: 187.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6A^2
- XLogP3: 1.7
2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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